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Compound of Interest

Compound Name: CCL27

Cat. No.: B1577586 Get Quote

Welcome to the technical support center for optimizing quantitative PCR (qPCR) assays for the

chemokine C-C motif ligand 27 (CCL27). This resource is designed for researchers, scientists,

and drug development professionals to provide clear, actionable guidance on primer design,

experimental protocols, and troubleshooting.

Frequently Asked Questions (FAQs)
This section addresses common questions regarding the design and execution of qPCR

experiments for CCL27.

Q1: What are the key parameters to consider when designing qPCR primers for CCL27?

A1: Effective primer design is crucial for accurate and reproducible qPCR results. For CCL27,

adhere to the following general primer design principles:
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Parameter Recommendation Rationale

Amplicon Length 70-200 base pairs

Shorter amplicons are

generally amplified more

efficiently.

Primer Length 18-24 nucleotides

Provides a good balance

between specificity and

annealing efficiency.

Melting Temperature (Tm) 60-65°C

Ensures efficient and specific

primer binding. The Tm of the

forward and reverse primers

should be within 2-3°C of each

other.

GC Content 40-60%

Contributes to primer stability.

Avoid long stretches of Gs or

Cs.

3' End End with a G or C (GC clamp)

Promotes specific binding at

the 3' end, which is critical for

polymerase extension. Avoid a

T at the 3' end.

Secondary Structures
Avoid hairpins, self-dimers,

and cross-dimers

These structures can interfere

with primer annealing to the

target sequence and lead to

non-specific amplification.

Specificity Verify using BLAST

Ensure primers are specific to

the CCL27 transcript of interest

and will not amplify other

genes or pseudogenes.

Q2: How can I avoid amplifying genomic DNA (gDNA) in my CCL27 RT-qPCR?

A2: To prevent gDNA amplification, design primers that span an exon-exon junction. This

means that one part of the primer anneals to the 3' end of one exon, and the other part anneals

to the 5' end of the adjacent exon. This design ensures that the primers will only amplify cDNA,
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as the intron is absent. Alternatively, treating your RNA samples with DNase I prior to reverse

transcription is a reliable method to remove gDNA contamination.

Q3: What is the role of CCL27 and its signaling pathway?

A3: CCL27 is a chemokine that plays a significant role in T-cell homing to the skin and is

involved in various inflammatory skin diseases.[1][2] It binds to its receptor, CCR10, initiating a

signaling cascade. A key pathway activated by the CCL27-CCR10 interaction is the PI3K/Akt

signaling axis, which is involved in cell proliferation, migration, and invasion.[3]

Below is a diagram illustrating the CCL27-CCR10 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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